Cas no 96746-54-2 (1H-Tetrazole, 1-phenyl-5-(phenylmethyl)-)

• Product Name: 1H-Tetrazole, 1-phenyl-5-(phenylmethyl)-
• CAS No: 96746-54-2
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• CID: 751322
• PubChem ID: 14943659
• Update Time: 2025-04-19

1H-Tetrazole, 1-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-phenyl-5-(phenylmethyl)-
• 5-benzyl-1-phenyltetrazole
• 96746-54-2
• DTXSID40565825
• SCHEMBL4405904
• 5-Benzyl-1-phenyl-1H-tetrazole

• Inchi： 1S/C14H12N4/c1-3-7-12(8-4-1)11-14-15-16-17-18(14)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： QMRMJFDUCLAMPG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(CC2C=CC=CC=2)=NN=N1

Computed Properties

• Exact Mass: 236.106196400g/mol
• Monoisotopic Mass: 236.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.6Ų